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Abstract

This technical guide provides a comprehensive overview of the available toxicological data for
ethyl 2-methylbutyrate (CAS No. 7452-79-1), a widely used flavoring and fragrance agent.
This document is intended to serve as a resource for researchers, scientists, and drug
development professionals, offering a consolidated source of information on the compound's
safety profile. The guide summarizes key toxicological endpoints, including acute toxicity,
genotoxicity, and repeated-dose toxicity. Detailed methodologies for the key experimental
protocols cited are provided, and metabolic pathways are visualized to offer a holistic
understanding of its biological fate. All quantitative data are presented in structured tables for
ease of comparison and interpretation.

Introduction

Ethyl 2-methylbutyrate is a fatty acid ethyl ester recognized for its fruity aroma, reminiscent of
apples and strawberries.[1] It is a constituent of the natural aroma of various fruits and food
products, including wines, strawberries, blueberries, and apples.[1] Due to its favorable
organoleptic properties, it is frequently used as a flavoring agent in foods and beverages and
as a fragrance ingredient in consumer products.[2] Given its widespread use and potential for
human exposure, a thorough understanding of its toxicological profile is essential. This guide
synthesizes the available safety data from regulatory bodies and scientific literature to provide
a detailed technical resource.
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Chemical and Physical Properties

Property Value Reference
--INVALID-LINK--, --INVALID-
CAS Number 7452-79-1
LINK--
Molecular Formula C7H1402 --INVALID-LINK--
Molecular Weight 130.18 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Odor Fruity, green, apple-like --INVALID-LINK--
Boiling Point 133 °C (lit.) --INVALID-LINK--
Density 0.865 g/mL at 25 °C (lit.) --INVALID-LINK--
Very slightly soluble in water;
Solubility soluble in alcohol and most --INVALID-LINK--

fixed oils.

Toxicological Data

The toxicological data for ethyl 2-methylbutyrate indicate a low order of toxicity. The available

data are summarized in the following tables.

Acute Toxicity

The acute toxicity of ethyl 2-methylbutyrate has been evaluated by oral, dermal, and

inhalation routes. The results indicate low toxicity, with high LD50 and LC50 values.

Endpoint Species Route Value Reference

LD50 Rat Oral > 2,000 mg/kg --INVALID-LINK--

LD50 Rat Dermal > 2,000 mg/kg --INVALID-LINK--

LD50 Rabbit Dermal > 2,000 mg/kg --INVALID-LINK--
Inhalation

LC50 Rat ) >5.967 mg/L/4h --INVALID-LINK--
(dust/mist)
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Skin and Eye Irritation

While specific irritation studies were not found in the reviewed literature, safety data sheets
suggest that ethyl 2-methylbutyrate is not classified as a skin or eye irritant.[3] Contact may
cause mild, temporary irritation.[4][5]

Genotoxicity

Ethyl 2-methylbutyrate has been evaluated for its genotoxic potential and has not shown
evidence of mutagenicity.

Assay System Result Reference

BlueScreen Assay Human cells Not genotoxic --INVALID-LINK--

Repeated-Dose and Reproductive Toxicity

A combined repeated-dose and reproductive/developmental toxicity screening test has been
conducted on ethyl 2-methylbutyrate.

Study Type  Species Route NOAEL Findings Reference
Combined
No adverse
Repeated-
effects
Dose and

] observed on
Reproduction

Sprague- 1000 mg/kg organs, --INVALID-
/Development Oral Gavage ]
o Dawley Rat bw/day reproduction, LINK--
al Toxicity
_ or

Screening )
neurobehavio

(OECD TG
r.

422)

Carcinogenicity

There are no specific carcinogenicity studies available for ethyl 2-methylbutyrate. Based on
the available data, it is not classified as a carcinogen.[3][6]
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Experimental Protocols

The following sections describe the general methodologies for the key toxicological studies
cited in this guide. It should be noted that the specific, detailed study reports for ethyl 2-
methylbutyrate are not publicly available; therefore, these descriptions are based on the

standardized OECD guidelines.

Acute Toxicity Testing

A general workflow for acute toxicity testing is depicted below.
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Preparation

Test Substance Preparation

l

Animal Selection and Acclimatization
(e.g., Rats, 5 days)

Dosing

Dose Administration
(Oral, Dermal, or Inhalation)

Observation

Clinical Observation
(14 days)

l

Body Weight Measurement

Analysis

Necropsy

'

Data Analysis and
LD50/LC50 Determination

Click to download full resolution via product page

General workflow for acute toxicity studies.
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o Acute Oral Toxicity (as per OECD TG 420): This test is typically conducted in rats.[7] After a
sighting study to determine the starting dose, groups of animals of a single sex are
administered the test substance by oral gavage at fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).[6][8] The animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[6][7] A necropsy is performed on all animals at the end of
the observation period. The aim is to identify a dose that causes evident toxicity without
mortality.

o Acute Dermal Toxicity (as per OECD TG 402): This study is usually performed in rats.[9][10]
The test substance is applied to a shaved area of the skin (approximately 10% of the body
surface) and held in contact for 24 hours.[9] Animals are observed for at least 14 days for
signs of toxicity and mortality.[9][10] Body weights are recorded weekly, and a gross
necropsy is conducted at the end of the study.[9]

e Acute Inhalation Toxicity (as per OECD TG 403): This test involves exposing animals,
typically rats, to the test substance as a gas, vapor, or aerosol in an inhalation chamber for a
defined period, usually 4 hours.[3][11][12] Multiple concentration levels are tested.[11] The
animals are then observed for at least 14 days for signs of toxicity and mortality.[3][11][13]
Body weight changes and clinical observations are recorded, followed by a gross autopsy.
[11][13]

Genotoxicity - BlueScreen Assay

The BlueScreen HC assay is a mammalian cell-based in vitro test that measures the induction
of the GADD45a gene, which is involved in the cellular response to genotoxic stress.
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Assay Setup

Prepare serial dilutions of
ethyl 2-methylbutyrate

'

Seed human lymphoblastoid TK6 cells
(genetically modified) into 96-well plates

Exposure

Add test substance dilutions to cells

'

Incubate for 48 hours

Measurement

Measure luciferase activity Measure cell density
(Genotoxicity) (Cytotoxicity)

i Data Analysis i

Compare luminescence of treated vs.
control cells

:

Determine genotoxic potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Ethyl 2-Methylbutyrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146824+#toxicological-data-for-ethyl-2-methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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